Cas no 2680529-53-5 (1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride)

• Product Name: 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
• CAS No: 2680529-53-5
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• MDL: MFCD34184079
• CID: 5620268
• PubChem ID: 165942641
• Update Time: 2025-10-23

1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(pyridin-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
• EN300-28305085
• 2680529-53-5
• 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

• MDL： MFCD34184079
• Inchi： 1S/C9H8N4O2.ClH/c14-9(15)8-6-13(12-11-8)5-7-2-1-3-10-4-7;/h1-4,6H,5H2,(H,14,15);1H
• InChI Key： DUUJVORJTJHTTN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN(CC2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 240.0414032g/mol
• Monoisotopic Mass: 240.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

1-(Pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 2680529-53-5, commonly referred to as 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a triazole moiety, making it a promising candidate for various applications in drug discovery and materials science.

1-(Pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride is synthesized through a series of carefully designed reactions that leverage the reactivity of pyridine and triazole groups. The synthesis typically involves the coupling of pyridine derivatives with triazole precursors under specific conditions to form the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

The structural integrity of 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride is crucial to its functionality. The pyridine ring contributes aromatic stability and potential for hydrogen bonding, while the triazole moiety introduces nitrogen-rich heterocyclic properties that enhance the compound's reactivity and selectivity. These characteristics make it an ideal building block for constructing bioactive molecules with potential applications in medicinal chemistry.

Recent studies have highlighted the role of 1-(pyridin-3-yl)methyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride in drug design. Researchers have explored its ability to act as a scaffold for developing inhibitors targeting various enzymes and receptors. For instance, its nitrogen-rich structure has shown promise in binding to metal ions, making it a potential candidate for designing metalloenzyme inhibitors. Additionally, its carboxylic acid group can be modified to introduce diverse functional groups, further expanding its utility in medicinal chemistry.

In the realm of materials science, 1-(pyridin-3-yLmethyl)-1H_ 1_ 2_ 3-triazole_4-carboxylic acid hydrochloride has been investigated for its potential in creating advanced materials such as coordination polymers and metal_organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

The pharmacokinetic properties of 1-(pyridin_3_ylmethyl)-1H_ 1_ 2_ 3-triazole_4_carboxylic acid hydrochloride have also been studied extensively. Research indicates that its bioavailability and metabolic stability are influenced by its structural features. Modifications to the pyridine or triazole moieties can significantly alter these properties, offering researchers flexibility in optimizing drug candidates for specific therapeutic targets.

Moreover, the environmental impact of 1-(pyridin_3_ylmethyl)-1H_ 1_ 2_ 3-triazole_4_carboxylic acid hydrochloride has been a topic of interest. Studies suggest that its degradation pathways under various environmental conditions are influenced by its functional groups. Understanding these pathways is essential for assessing its eco-friendliness and ensuring sustainable practices in its production and application.

In conclusion, CAS No. 2680529_53_5, or 1_(pyridin_3_yLmethyl)_lH_l,l,l_triAzolE_l_carbOxyliC_acid_hydroChloridE, represents a versatile compound with immense potential across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern chemistry and technology.